Cas no 1937361-27-7 ((3Z)-3-ethylideneoxan-4-one)

• Product Name: (3Z)-3-ethylideneoxan-4-one
• CAS No: 1937361-27-7
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 5817547
• PubChem ID: 164643553
• Update Time: 2025-10-19

(3Z)-3-ethylideneoxan-4-one Chemical and Physical Properties

Names and Identifiers

• (3Z)-3-ethylideneoxan-4-one
• 1937361-27-7
• EN300-1085248

• Inchi： 1S/C7H10O2/c1-2-6-5-9-4-3-7(6)8/h2H,3-5H2,1H3/b6-2-
• InChI Key： ADWCZPSENHHORZ-KXFIGUGUSA-N
• SMILES： O1C/C(=C/C)/C(CC1)=O

Computed Properties

• Exact Mass: 126.068079557g/mol
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 26.3Ų

Additional information on (3Z)-3-ethylideneoxan-4-one

Exploring (3Z)-3-ethylideneoxan-4-one (CAS 1937361-27-7): Properties, Applications, and Market Insights

(3Z)-3-ethylideneoxan-4-one (CAS 1937361-27-7) is a specialized organic compound belonging to the class of cyclic ketones with an ethylidene substituent. This molecule has garnered attention in recent years due to its unique structural features and potential applications in various industries, including flavor and fragrance development, pharmaceutical intermediates, and organic synthesis. The compound's IUPAC name reflects its Z-configuration at the ethylidene double bond and its oxan-4-one core structure, which contributes to its distinctive chemical behavior.

The growing interest in heterocyclic compounds like (3Z)-3-ethylideneoxan-4-one stems from their versatility in synthetic chemistry. Researchers are particularly interested in how the ethylidene group influences the compound's reactivity compared to similar structures without this substituent. Recent publications have highlighted its potential as a building block for more complex molecular architectures, especially in the development of bioactive molecules and natural product analogs.

From a physicochemical perspective, (3Z)-3-ethylideneoxan-4-one typically appears as a colorless to pale yellow liquid at room temperature, with solubility characteristics that make it compatible with many organic solvents. Its molecular weight of 126.15 g/mol and specific structural features contribute to its unique spectroscopic properties, which are valuable for analytical identification. The compound's boiling point and vapor pressure make it suitable for various industrial processes where moderate volatility is required.

In the flavor and fragrance industry, (3Z)-3-ethylideneoxan-4-one has shown promise as a potential aroma chemical. Its structural similarity to naturally occurring flavor compounds suggests it could contribute to fruity or herbal olfactory profiles. Recent trends in sustainable fragrance development have increased demand for novel synthetic aroma molecules that can replace traditional ingredients derived from limited natural resources.

The pharmaceutical sector has shown growing interest in (3Z)-3-ethylideneoxan-4-one as a potential intermediate for drug development. Its cyclic ketone structure provides multiple sites for chemical modification, making it valuable for creating structure-activity relationship libraries. Current research explores its use in developing small molecule therapeutics, particularly in areas like neurological disorders and metabolic diseases, where similar heterocyclic compounds have shown biological activity.

From a synthetic chemistry standpoint, (3Z)-3-ethylideneoxan-4-one offers interesting possibilities for ring expansion reactions and conjugate addition chemistry. The presence of both α,β-unsaturated carbonyl functionality and a cyclic ether in one molecule creates unique opportunities for stereoselective synthesis. Recent advances in catalytic methods have made the compound more accessible to researchers exploring its synthetic potential.

The market dynamics for (3Z)-3-ethylideneoxan-4-one reflect broader trends in fine chemicals and specialty intermediates. As industries seek more sustainable chemical solutions, compounds like this that can be produced through green chemistry approaches are gaining attention. Current supply chain considerations in the chemical industry have also highlighted the importance of diversifying sources for such specialized intermediates.

Analytical characterization of (3Z)-3-ethylideneoxan-4-one typically involves techniques like NMR spectroscopy, mass spectrometry, and infrared spectroscopy. The compound's distinct spectral signatures facilitate its identification in complex mixtures and quality control processes. Recent improvements in analytical instrumentation have enhanced the ability to study its stereochemical properties and purity profiles with greater precision.

In terms of safety and handling, standard laboratory precautions are recommended when working with (3Z)-3-ethylideneoxan-4-one. While not classified as hazardous under normal conditions, proper chemical hygiene practices should be followed. The compound's stability under various conditions is an area of ongoing research, with particular interest in its storage requirements and compatibility with common materials.

Future research directions for (3Z)-3-ethylideneoxan-4-one may explore its potential in material science applications, particularly as a monomer or precursor for specialty polymers. The compound's structural motifs could contribute to the development of novel functional materials with specific optical or electronic properties. Additionally, its role in asymmetric synthesis continues to be an active area of investigation in academic and industrial laboratories.

The intellectual property landscape surrounding (3Z)-3-ethylideneoxan-4-one includes patents covering its synthesis methods and specific applications. Companies investing in chemical innovation are increasingly focusing on such specialty intermediates to develop proprietary technologies. This has led to growing interest in process optimization and scale-up methodologies for efficient production of the compound.

From an environmental perspective, the biodegradability and ecotoxicological profile of (3Z)-3-ethylideneoxan-4-one are subjects of current investigation. As regulatory requirements for chemical sustainability become more stringent, understanding these aspects becomes crucial for its commercial viability. Preliminary studies suggest the compound may offer advantages over some traditional synthetic intermediates in terms of environmental impact.

The academic community continues to explore the fundamental chemistry of (3Z)-3-ethylideneoxan-4-one, with recent publications examining its reaction mechanisms and catalytic transformations. These studies contribute to a deeper understanding of structure-reactivity relationships in similar cyclic ketone systems, potentially leading to discoveries of new synthetic applications.

For researchers and industry professionals seeking (3Z)-3-ethylideneoxan-4-one, it's important to consider the compound's purity specifications and analytical certificates when selecting suppliers. The growing demand for high-purity specialty chemicals has led to improved quality standards across the industry, ensuring more reliable results in research and development applications.

In conclusion, (3Z)-3-ethylideneoxan-4-one (CAS 1937361-27-7) represents an interesting case study in how specialized organic compounds can find applications across multiple scientific and industrial domains. Its unique structural characteristics continue to inspire research into novel synthetic methodologies and potential commercial applications, positioning it as a compound worth watching in the evolving landscape of fine chemicals and specialty intermediates.